Cas no 1698311-25-9 (2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetylurea)

• Product Name: 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetylurea
• CAS No: 1698311-25-9
• MF: C₇H₁₁N₅O₂
• MW: 197.194540262222
• CID: 5966288
• PubChem ID: 130496618
• Update Time: 2025-06-12

2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetylurea Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetylurea
• EN300-1106955
• 1698311-25-9
• [2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetyl]urea

• Inchi： 1S/C7H11N5O2/c1-4-2-5(8)11-12(4)3-6(13)10-7(9)14/h2H,3H2,1H3,(H2,8,11)(H3,9,10,13,14)
• InChI Key： CDVZZFYOYCVMDZ-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)=CC(N)=N1)NC(N)=O

Computed Properties

• Exact Mass: 197.09127461g/mol
• Monoisotopic Mass: 197.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 116Ų

Additional information on 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetylurea

Comprehensive Overview of 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetylurea (CAS No. 1698311-25-9): Properties, Applications, and Research Insights

In the realm of specialized chemical compounds, 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetylurea (CAS No. 1698311-25-9) has garnered significant attention due to its unique molecular structure and potential applications. This heterocyclic derivative combines a pyrazole core with an acetylurea moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its CAS number 1698311-25-9 serves as a critical identifier for researchers and suppliers, ensuring precise communication in global trade and scientific literature.

The compound’s 3-amino-5-methyl-1H-pyrazole backbone is a key feature, contributing to its reactivity and versatility. Recent studies highlight its role as a building block for bioactive molecules, particularly in drug discovery targeting inflammation and metabolic disorders. Users searching for "pyrazole derivatives in medicine" or "acetylurea applications" will find this compound relevant, as it aligns with trending topics like precision medicine and sustainable agrochemicals.

From a synthetic chemistry perspective, 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetylurea exemplifies advancements in green chemistry. Researchers are exploring solvent-free synthesis methods to reduce environmental impact, addressing the growing demand for eco-friendly chemical processes. SEO-optimized queries such as "sustainable synthesis of heterocycles" or "CAS 1698311-25-9 suppliers" reflect this shift toward environmentally conscious practices.

Analytical characterization of this compound involves techniques like HPLC, NMR, and mass spectrometry, ensuring purity and consistency—a priority for industries requiring high-quality intermediates. Discussions on platforms like ResearchGate often focus on "analytical methods for pyrazole compounds," underscoring the need for standardized protocols. The acetylurea segment further enhances its stability, a trait valued in formulations requiring prolonged shelf life.

In conclusion, 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetylurea (CAS No. 1698311-25-9) represents a convergence of innovation and utility. Its relevance to drug development, material science, and green chemistry positions it as a compound of enduring scientific and commercial value. As research evolves, this molecule may unlock new possibilities in targeted therapies and sustainable industrial applications.